Cas no 2171685-71-3 (4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-propylbutanamidooxolane-3-carboxylic acid)

• Product Name: 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-propylbutanamidooxolane-3-carboxylic acid
• CAS No: 2171685-71-3
• MF: C₂₇H₃₂N₂O₆
• MW: 480.552787780762
• CID: 5961745
• PubChem ID: 165539797
• Update Time: 2025-05-19

4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-propylbutanamidooxolane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-propylbutanamidooxolane-3-carboxylic acid
• EN300-1482903
• 2171685-71-3
• 4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-propylbutanamido]oxolane-3-carboxylic acid

• Inchi： 1S/C27H32N2O6/c1-3-13-29(24-16-34-14-22(24)26(31)32)25(30)23(4-2)28-27(33)35-15-21-19-11-7-5-9-17(19)18-10-6-8-12-20(18)21/h5-12,21-24H,3-4,13-16H2,1-2H3,(H,28,33)(H,31,32)
• InChI Key： SYQJYJLRLAWSTD-UHFFFAOYSA-N
• SMILES： O1CC(C(=O)O)C(C1)N(C(C(CC)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)CCC

Computed Properties

• Exact Mass: 480.22603674g/mol
• Monoisotopic Mass: 480.22603674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 738
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 105Ų

Additional information on 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-propylbutanamidooxolane-3-carboxylic acid

Introduction to 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-propylbutanamidooxolane-3-carboxylic Acid (CAS No. 2171685-71-3)

4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-propylbutanamidooxolane-3-carboxylic acid, identified by its CAS number 2171685-71-3, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound belongs to a class of molecules that exhibit potential biological activity, making it a subject of extensive research and development. The structural complexity of this molecule, characterized by its intricate arrangement of functional groups, positions it as a promising candidate for further exploration in drug discovery and therapeutic applications.

The molecular structure of 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-propylbutanamidooxolane-3-carboxylic acid incorporates several key features that contribute to its unique chemical properties. The presence of a fluorenylmethoxycarbonyl (Fmoc) group at the amino position indicates a protective group commonly used in peptide synthesis, suggesting potential applications in the development of peptide-based therapeutics. Additionally, the amide and oxolane moieties introduce rigidity and specific spatial orientations, which can be critical for binding interactions with biological targets.

In recent years, there has been a growing interest in the development of novel compounds that can modulate biological pathways associated with various diseases. The structural motifs present in 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-propylbutanamidooxolane-3-carboxylic acid make it an attractive scaffold for designing molecules with enhanced selectivity and efficacy. For instance, the fluorene ring system is known for its ability to interact with hydrophobic pockets in proteins, while the amide group can participate in hydrogen bonding interactions. These characteristics are particularly relevant in the context of targeted drug delivery systems.

One of the most compelling aspects of this compound is its potential to serve as a precursor in the synthesis of more complex molecules. The Fmoc group can be removed under specific conditions, allowing for further functionalization and diversification of the molecular structure. This flexibility is crucial in medicinal chemistry, where iterative modifications are often required to optimize pharmacological properties. The oxolane ring, while less common than other heterocycles, may contribute to unique conformational preferences that could enhance binding affinity or metabolic stability.

The field of drug discovery has seen significant advancements due to the development of high-throughput screening technologies and computational modeling techniques. These tools have enabled researchers to rapidly evaluate the biological activity of numerous compounds, including 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-propylbutanamidooxolane-3-carboxylic acid. Computational studies have suggested that this molecule may exhibit inhibitory effects on certain enzymes implicated in inflammatory responses and cancer progression. Such findings are particularly exciting given the increasing demand for innovative therapeutic strategies.

In vitro studies have begun to explore the interactions between 4-2-(Fmoc-amino)-N-propylbutanamidooxolane-3-carboxylic acid and various biological targets. Initial results indicate that this compound can bind to proteins with high specificity, suggesting its potential as an inhibitor or modulator. The precise mechanism of action remains under investigation, but preliminary data suggest that it may interfere with key signaling pathways by blocking enzyme activity or altering protein-protein interactions. These findings are consistent with recent reports on similar molecules that have shown promise in preclinical models.

The synthesis of this compound presents both challenges and opportunities for chemists working in pharmaceutical research. The multi-step process involves careful selection of reagents and reaction conditions to ensure high yield and purity. Advances in synthetic methodologies have made it possible to produce complex molecules like this one with greater efficiency than ever before. Techniques such as flow chemistry and automated synthesis have significantly reduced the time required for compound preparation, enabling faster screening and optimization cycles.

The safety profile of 4-(Fmoc-amino)-N-propylbutanamidooxolane-3-carboxylic acid is another critical consideration in its development as a potential therapeutic agent. Preliminary toxicology studies have been conducted to assess its acute toxicity and potential side effects. While these studies are still ongoing, early results suggest that the compound is well-tolerated at moderate doses. However, further investigations are necessary to fully understand its long-term safety implications before human trials can be initiated.

The regulatory landscape for new drug candidates is complex and requires careful navigation by researchers and pharmaceutical companies alike. Compliance with guidelines set forth by agencies such as the FDA and EMA is essential for ensuring that new therapies meet stringent quality standards before they can be approved for clinical use. The development pipeline for compounds like this one must include rigorous testing across multiple phases to demonstrate both efficacy and safety.

The broader implications of this research extend beyond individual compounds to encompass advancements in drug design principles and synthetic strategies. By leveraging computational tools and innovative synthetic techniques, researchers can accelerate the discovery process and bring new treatments to patients more quickly than traditional methods allow. The study of molecules such as 4-(Fmoc-amino)-N-propylbutanamidooxolane-3-carboxylic acid contributes valuable insights into how structure-function relationships can be exploited to develop effective therapeutics.

In conclusion, 4-(Fmoc-amino)-N-propylbutanamidooxolane-3-carboxylic acid (CAS No. 2171685-71-3) represents a significant advancement in pharmaceutical chemistry with potential applications across multiple therapeutic areas. Its unique structural features make it an attractive candidate for further research into drug discovery and development. As our understanding of biological systems continues to evolve, compounds like this one will play an increasingly important role in shaping future treatments for human disease.